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Compound of Interest

Compound Name: ICG-carboxylic acid

Cat. No.: B12422682

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of ICG-
carboxylic acid stock solutions. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent
dye widely used in various biomedical applications, including in vivo imaging, photodynamic
therapy, and bioconjugation.[1][2][3] ICG-carboxylic acid, a derivative of ICG, features a
terminal carboxylic acid group that enables its conjugation to amine-containing molecules such
as proteins, antibodies, and peptides.[1] Proper preparation and storage of ICG-carboxylic
acid stock solutions are critical for ensuring experimental reproducibility and success.

Application Notes

ICG-carboxylic acid is primarily soluble in organic solvents such as dimethyl sulfoxide
(DMSO) and dimethylformamide (DMF).[1] Aqueous solutions of ICG are known to be unstable
and prone to degradation, which can be mitigated by using organic solvents for stock solutions
and storing them under appropriate conditions. For bioconjugation, a freshly prepared stock
solution in anhydrous DMSO is recommended to ensure the reactivity of the carboxylic acid

group.

Key Properties and Recommendations

Quantitative data regarding the properties, recommended storage, and typical concentrations
for ICG-carboxylic acid are summarized in the tables below for easy reference.
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Property Value Source
Molecular Weight ~730.95 g/mol
Excitation Maximum (Ex) ~785 nm
Emission Maximum (Em) ~812 nm
Extinction Coefficient = 218,000 cm—iM—t
Solubility DMF, DMSO
Stock Solution Parameter Recommendation Source
Anhydrous Dimethyl Sulfoxide
Solvent
(DMSO)
Concentration 1-10 mM (or 1-10 mg/mL)
-20°C for short-term (< 1
Storage Temperature month) or -80°C for long-term
(< 6 months)
Protect from light and
Storage Conditions moisture. Aliquot to avoid
repeated freeze-thaw cycles.
o Typical Working
Application Source

Concentration

Bioconjugation

10:1 molar ratio of dye to

protein (starting point)

Cell Staining / In Vitro Imaging

10-100 pM

In Vivo Imaging

2.5 mg/mL (in a formulation
with PEG300, Tween-80, and

Saline)
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Experimental Protocol: Preparation of ICG-
Carboxylic Acid Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of ICG-carboxylic acid in
anhydrous DMSO.

Materials

e ICG-carboxylic acid (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered with aluminum foil)

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance
Equipment
e Spectrophotometer

e Fluorometer (optional)

Procedure

e Preparation:

o Allow the vial of ICG-carboxylic acid powder to equilibrate to room temperature before
opening to prevent moisture condensation.

o Protect all materials and solutions from light throughout the procedure by using amber
tubes or covering them with aluminum foil.

» Weighing:
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o Carefully weigh out the desired amount of ICG-carboxylic acid powder using an
analytical balance. For example, for 1 mL of a 10 mM stock solution, weigh out
approximately 0.73 mg of ICG-carboxylic acid (assuming a molecular weight of 730.95
g/mol).

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the vial containing the ICG-carboxylic
acid powder.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) can aid in dissolution if necessary.

e Quality Control:

o Spectrophotometric Analysis:

Dilute a small aliquot of the stock solution in DMSO.
» Measure the absorbance spectrum from 700 nm to 850 nm.
» The absorbance maximum should be around 785 nm.

» Calculate the concentration using the Beer-Lambert law (A = €cl), where A is the
absorbance, ¢ is the molar extinction coefficient (= 218,000 M~1cm~1), c is the
concentration in mol/L, and | is the path length in cm.

o Fluorometric Analysis (Optional):
» Further dilute the aliquot in DMSO.

» Measure the fluorescence emission spectrum with excitation at ~785 nm. The emission
maximum should be around 812 nm.

» Aliquoting and Storage:

o Aliquot the stock solution into single-use, light-protected microcentrifuge tubes. This
minimizes degradation from repeated freeze-thaw cycles and light exposure.
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o Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate a typical experimental workflow for using ICG-carboxylic acid
in bioconjugation and a conceptual representation of its application in targeted imaging.
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Caption: Workflow for bioconjugation using ICG-carboxylic acid.
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Caption: Conceptual pathway for targeted cell imaging with an ICG-conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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